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Compound of Interest

Compound Name: Streptimidone

Cat. No.: B1237836 Get Quote

Streptimidone, a glutarimide antibiotic with notable antifungal and antiprotozoal properties,

requires careful handling in a laboratory setting to ensure the safety of researchers and the

integrity of experiments.[1][2] While some safety data sheets (SDS) may not classify

Streptimidone as hazardous under the Globally Harmonized System (GHS), it is prudent to

treat it with a degree of caution, as related compounds may cause irritation to the mucous

membranes, respiratory tract, eyes, and skin.[3][4] This guide provides essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal procedures for

Streptimidone.

Hazard Assessment and Exposure Control
To minimize potential exposure, a combination of engineering controls, administrative controls,

and personal protective equipment should be implemented. The toxicological data for

Streptimidone includes an intraperitoneal LD50 of 280 mg/kg in mice.[3]

Exposure Limits and Toxicity:

Metric Value Species

Intraperitoneal LD50 280 mg/kg Mouse

Personal Protective Equipment (PPE) Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237836?utm_src=pdf-interest
https://www.benchchem.com/product/b1237836?utm_src=pdf-body
https://www.bioaustralis.com/product/streptimidone/
https://pubmed.ncbi.nlm.nih.gov/10552660/
https://www.benchchem.com/product/b1237836?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29984m.pdf
https://cdn.caymanchem.com/cdn/msds/27621m.pdf
https://www.benchchem.com/product/b1237836?utm_src=pdf-body
https://www.benchchem.com/product/b1237836?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29984m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A risk assessment should be conducted to determine the appropriate level of PPE required for

handling Streptimidone. The following table outlines the recommended PPE for various

laboratory activities involving this compound.

Activity Recommended PPE

Weighing and Aliquoting (Solid Form)

- NIOSH-approved respirator (e.g., N95)-

Chemical safety goggles- Compatible chemical-

resistant gloves (e.g., nitrile), two pairs

recommended- Polyethylene-coated or other

laminate material disposable gown- Disposable

head, hair, and shoe covers

Handling Solutions

- Chemical safety goggles or a face shield-

Compatible chemical-resistant gloves (e.g.,

nitrile)- Lab coat or disposable gown

General Laboratory Operations
- Safety glasses with side shields- Lab coat-

Chemical-resistant gloves (e.g., nitrile)

Operational Plan for Safe Handling and Disposal
Following a step-by-step procedure is critical to minimize risks when working with

Streptimidone.

Experimental Workflow for Handling Streptimidone
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Experimental Workflow for Handling Streptimidone

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Workspace in a Ventilated Area

Proceed to Handling

Gather All Necessary Materials

Proceed to Handling

Weigh Streptimidone in a Chemical Fume Hood

Proceed to Handling

Dissolve in an Appropriate Solvent (e.g., Ethanol, Methanol, DMSO)

Proceed to Cleanup

Perform Experimental Procedures

Proceed to Cleanup

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly
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Caption: A step-by-step workflow for the safe handling of Streptimidone, from preparation to

disposal.

Step-by-Step Handling Procedures
Preparation:

Before handling Streptimidone, ensure you are wearing the appropriate PPE as outlined

in the table above.

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the solid form.

Assemble all necessary equipment and reagents before starting.

Handling:

When weighing the solid compound, use a chemical fume hood to avoid inhalation of any

dust particles.

Streptimidone is soluble in ethanol, methanol, DMF, or DMSO. Prepare solutions within

the fume hood.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow

the first aid measures outlined below.

Cleanup and Disposal:

After completing your work, decontaminate all surfaces and equipment.

Dispose of all waste, including contaminated PPE and unused Streptimidone, in a

designated hazardous waste container and in accordance with local, state, and federal

regulations.

Remove PPE in a manner that avoids self-contamination and dispose of it properly.

Thoroughly wash your hands with soap and water after removing your gloves.
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Emergency Procedures
In the event of an exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Hierarchy of Hazard Controls
To ensure a multi-layered approach to safety, a hierarchy of controls should be implemented.

Hierarchy of Controls for Streptimidone Handling
Elimination/Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The hierarchy of controls illustrates the most effective strategies for mitigating hazards

when working with Streptimidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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